Cas no 111060-63-0 (Propanal,2-[bis(phenylmethyl)amino]-, (2S)-)
Propanal, 2-[bis(phenylmethyl)amino]-, (2S)- is a chiral compound with significant applications in organic synthesis. It features a highly reactive aldehyde group and a unique bis(phenylmethyl)amino substitution, which offers versatile synthetic pathways for constructing complex molecules. This enantiomerically pure compound facilitates stereocontrolled synthesis, making it an essential tool for chemists engaged in drug discovery and material science.
![Propanal,2-[bis(phenylmethyl)amino]-, (2S)- structure](https://ossimg.kuujia.com/scimg/111500/111060-63-0x500.png)
111060-63-0 structure
Product Name:Propanal,2-[bis(phenylmethyl)amino]-, (2S)-
CAS No:111060-63-0
MF:C17H19NO
MW:253.338864564896
CID:129093
PubChem ID:329763158
Update Time:2025-11-01
Propanal,2-[bis(phenylmethyl)amino]-, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- Propanal,2-[bis(phenylmethyl)amino]-, (2S)-
- (S)-2-DIBENZYLAMINO-PROPIONALDEHYDE
- (S)-(?)-2-(Dibenzylamino)propionaldehyde
- (S)-2-(dibenzylamino)propanal
- (S)-2-(N,N-dibenzyl)aminopropanal
- (S)-2-(N,N-Dibenzylamino)-propionaldehyde
- (S)-N,N-dibenzylalaninal
- 1-(Propylsulfonyl)pyrrolidine
- Acetamide,N,N-bis(phenylmethyl)
- Acetamide,N,N-dibenzyl
- Acetyl-dibenzylamin
- Dibenzylacetamide
- Essigsaeure-dibenzylamid
- N,N-bis(phenylmethyl)acetamide
- N,N-Dibenzyl-acetamid
- N,N-dibenzyl-acetamide
- N,N-dibenzylalaninal
- n-Acetyldibenzylamine
- N,N-Dibenzyl-L-alaninal
- (2S)-2-(dibenzylamino)propanal
- (S)-(-)-2-(Dibenzylamino)propionaldehyde 97%
- SCHEMBL1371848
- (S)N,N dibenzyl-2-aminopropanal
- DTXSID50911975
- (S)-2-(N,N-Dibenzylamino)propionaldehyde
- (S)-(-)-2-(Dibenzylamino)propionaldehyde, 97%
- 111060-63-0
- MFCD11053600
- GFYXFRCVQSKSDO-HNNXBMFYSA-N
- 2-(dibenzylamino)propanal
-
- MDL： MFCD11053600
- Inchi： 1S/C17H19NO/c1-15(14-19)18(12-16-8-4-2-5-9-16)13-17-10-6-3-7-11-17/h2-11,14-15H,12-13H2,1H3/t15-/m0/s1
- InChI Key： GFYXFRCVQSKSDO-HNNXBMFYSA-N
- SMILES： O=C[C@H](C)N(CC1C=CC=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 253.14700
- Monoisotopic Mass: 253.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31000
- LogP: 3.27620
- Optical Activity: [α]/D -36.0±2.0°, c = 1 in ethanol
Propanal,2-[bis(phenylmethyl)amino]-, (2S)- Customs Data
- HS CODE：2922399090
- Customs Data：
China Customs Code:
2922399090Overview:
2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Propanal,2-[bis(phenylmethyl)amino]-, (2S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019141299-250mg |
(S)-2-Dibenzylamino-propionaldehyde |
111060-63-0 | 95% | 250mg |
$178.36 | 2023-09-04 | |
| Alichem | A019141299-1g |
(S)-2-Dibenzylamino-propionaldehyde |
111060-63-0 | 95% | 1g |
$467.62 | 2023-09-04 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 712892-1G |
Propanal,2-[bis(phenylmethyl)amino]-, (2S)- |
111060-63-0 | 97% | 1G |
￥2233.24 | 2022-02-24 |
Propanal,2-[bis(phenylmethyl)amino]-, (2S)- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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